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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185 Get Quote

Disclaimer: A comprehensive search of publicly available scientific literature and chemical

safety databases has revealed a significant lack of specific health and safety data for Diphenyl
Adipate. There is no registered substance dossier containing detailed toxicological and

ecotoxicological studies available. Therefore, a complete health and safety data sheet with

quantitative data and detailed experimental protocols, as originally requested, cannot be

compiled. This guide provides the limited available information on Diphenyl Adipate and

includes data on its expected hydrolysis products, adipic acid and phenol, for precautionary

purposes. The information on the hydrolysis products should not be used as a direct substitute

for data on Diphenyl Adipate itself.

Chemical Identification and Physicochemical
Properties
Diphenyl adipate is the diphenyl ester of adipic acid.[1][2] It belongs to the family of adipate

esters, which are used in a variety of applications, including as plasticizers.[3]

Table 1: Identification and Physicochemical Properties of Diphenyl Adipate
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Property Value Source(s)

Chemical Name Diphenyl adipate [1][2]

Synonyms
Diphenyl hexanedioate, Adipic

acid, diphenyl ester
[1][4]

CAS Number 3195-37-7 [1][2]

Molecular Formula C₁₈H₁₈O₄ [1][2]

Molecular Weight 298.33 g/mol [1][5]

Physical State Solid (at standard conditions)

Computed Properties

   XLogP3-AA 3.7 [5]

   Hydrogen Bond Donor Count 0 [5]

   Hydrogen Bond Acceptor

Count
4 [1][5]

   Rotatable Bond Count 9 [1]

   Topological Polar Surface

Area
52.6 Å² [1]

Hazard Identification and Classification
There is no official GHS classification for Diphenyl Adipate available in the searched

databases.[1] Due to the lack of toxicological data, the hazards of Diphenyl Adipate have not

been formally classified.

Toxicological Information
No specific toxicological studies (e.g., acute toxicity, skin/eye irritation, sensitization,

mutagenicity, carcinogenicity, reproductive toxicity) for Diphenyl Adipate were found in the

comprehensive literature search. In such data-poor situations, one point of consideration is the

potential for the substance to break down (hydrolyze) into its constituent components.
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Hydrolysis
In the presence of water, especially under acidic or basic conditions, esters can undergo

hydrolysis. For Diphenyl Adipate, this reaction would yield adipic acid and phenol.[6]

Diphenyl Adipate

Hydrolysis

Water
(H₂O)

Adipic Acid Phenol

Click to download full resolution via product page

Hydrolysis of Diphenyl Adipate.

Toxicological Profile of Hydrolysis Products
Given the potential for hydrolysis, the known hazards of adipic acid and phenol are presented

below for informational and precautionary purposes.

Adipic acid is a solid that can cause serious eye irritation.[7][8][9][10] It may also cause skin

and respiratory irritation.[7][11] It is not classified as a skin sensitizer, mutagen, or carcinogen.

[7]

Table 2: Summary of Hazards for Adipic Acid
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Endpoint Result Source(s)

Acute Oral Toxicity Not classified as acutely toxic

Skin Corrosion/Irritation May cause slight skin irritation [7]

Serious Eye Damage/Irritation
Causes serious eye irritation

(GHS Category 2A)
[7][8][10][11]

Respiratory/Skin Sensitization Not a skin sensitizer [7]

Germ Cell Mutagenicity Non-mutagenic [7]

Carcinogenicity Not carcinogenic [7]

Reproductive Toxicity
Not a reproductive or

developmental toxicant
[7]

STOT-Single Exposure May cause respiratory irritation [7]

Phenol is a toxic and corrosive substance.[12][13][14] It is toxic if swallowed, in contact with

skin, or if inhaled.[13][14] It causes severe skin burns and eye damage.[13][15] Phenol is also

suspected of causing genetic defects and may cause damage to organs through prolonged or

repeated exposure.[13][15]

Table 3: Summary of Hazards for Phenol
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Endpoint Result Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation)
Toxic (GHS Category 3) [13][14]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage (GHS Category

1B)

[13][15]

Serious Eye Damage/Irritation Causes severe eye damage [13]

Respiratory/Skin Sensitization
Not known to cause

sensitization
[15]

Germ Cell Mutagenicity
Suspected of causing genetic

defects (GHS Category 2)
[13][14][15]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA
[16]

Reproductive Toxicity No definitive classification

STOT-Single Exposure
Causes irritation to the

respiratory tract

STOT-Repeated Exposure
May cause damage to organs

(GHS Category 2)
[13][14]

First Aid Measures
Due to the lack of specific data for Diphenyl Adipate, first aid measures should be based on

general chemical safety principles and the potential hazards of its hydrolysis products.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention, especially

considering the high dermal toxicity of phenol.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[8][9][10]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Handling and Storage
Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Avoid

ingestion and inhalation. Wash hands thoroughly after handling.[9]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

container tightly closed.[9]

Exposure Controls and Personal Protection
As no occupational exposure limits have been established for Diphenyl Adipate, it is prudent

to handle it with a high degree of caution.

Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8][9]

Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin

contact.

Respiratory Protection: If engineering controls do not maintain airborne concentrations to

a low level, a NIOSH-approved respirator may be necessary.

Ecological Information
No specific ecotoxicological data for Diphenyl Adipate was found. Adipate esters, in general,

are susceptible to hydrolysis in aquatic environments.[3] The ecotoxicity of its hydrolysis

products, particularly phenol, is a concern as phenol is toxic to aquatic life with long-lasting

effects.[13]
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Experimental Protocols
No experimental protocols for toxicological or ecotoxicological testing of Diphenyl Adipate
were found in the searched literature. Standardized testing would need to be conducted

according to internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), to generate the necessary data for a

comprehensive hazard assessment.

Conclusion
There is a significant data gap regarding the health and safety of Diphenyl Adipate. While it is

a member of the generally low-toxicity adipate ester family, its hydrolysis to phenol is a point of

concern that warrants cautious handling. A full assessment of its safety requires empirical

testing. Researchers, scientists, and drug development professionals should handle this

substance with appropriate protective measures until more definitive data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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